Cas no 1134138-83-2 ((1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin)

(1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin structure
1134138-83-2 structure
Product Name:(1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin
CAS No:1134138-83-2
MF:C22H32O9
MW:440.484087944031
CID:2001309
PubChem ID:42640471
Update Time:2025-04-21

(1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin Chemical and Physical Properties

Names and Identifiers

    • (1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin
    • jatamanvaltrate K
    • (+)-Jatamanvaltrate K
    • 1134138-83-2
    • [(1S,6S,7R,7aS)-4-(acetyloxymethyl)-7-hydroxy-7-(hydroxymethyl)-1-(3-methylbutanoyloxy)-6,7a-dihydro-1H-cyclopenta[c]pyran-6-yl] 3-methylbutanoate
    • CHEMBL551356
    • JATAMANVALTRic acid K
    • ((1S,6S,7R,7aS)-4-(acetyloxymethyl)-7-hydroxy-7-(hydroxymethyl)-1-(3-methylbutanoyloxy)-6,7a-dihydro-1H-cyclopenta(c)pyran-6-yl) 3-methylbutanoate
    • Inchi: 1S/C22H32O9/c1-12(2)6-18(25)30-17-8-16-15(9-28-14(5)24)10-29-21(20(16)22(17,27)11-23)31-19(26)7-13(3)4/h8,10,12-13,17,20-21,23,27H,6-7,9,11H2,1-5H3
    • InChI Key: BKKCPVJHKOCEPK-UHFFFAOYSA-N
    • SMILES: CC(CC(OC1C(CO)(O)C2C(OC=C(C2=C1)COC(=O)C)OC(CC(C)C)=O)=O)C

Computed Properties

  • Exact Mass: 440.20463259Da
  • Monoisotopic Mass: 440.20463259Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 12
  • Complexity: 752
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.038
  • Topological Polar Surface Area: 129Ų

(1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin Related Literature

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